4-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-(1,1-dioxothiolan-3-yl)-3-nitrobenzamide
• InChI: InChI=1S/C11H11ClN2O5S/c12-9-2-1-7(5-10(9)14(16)17)11(15)13-8-3-4-20(18,19)6-8/h1-2,5,8H,3-4,6H2,(H,13,15)
• InChI Key: YJUXAHHGLSJLAO-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C11H11ClN2O5S
• Molecular Weight: 318.73 g/mol

Description

4-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-nitrobenzamide is a chemical compound used in scientific research for its potential therapeutic properties. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future applications.

Scientific Research Applications

Crystal Engineering and Molecular Interactions Research in crystal engineering has explored the interactions and design principles involving compounds with structural similarities to 4-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-nitrobenzamide. For instance, studies have shown the importance of hydrogen bonds and halogen bonds in the formation of molecular tapes and crystal structures. These interactions are crucial for designing compounds with specific properties, including those relevant to pharmaceutical applications (Saha, Nangia, & Jaskólski, 2005).

Molecular Structure Analysis The detailed analysis of molecular structures has led to insights into the properties of related compounds. For example, the crystal structure analysis of N-chloro-N-methoxy-4-nitrobenzamide highlighted the pyramidality of its amide nitrogen atom, demonstrating the potential for selective chemical transformations (Shtamburg et al., 2012). This type of research aids in understanding the reactivity and potential applications of similar compounds.

Synthesis and Chemical Properties The synthesis and characterization of compounds with structural features similar to 4-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-nitrobenzamide have been explored to understand their chemical properties and potential biological activities. Research has focused on the synthesis methodologies, crystal structure, spectroscopic properties, and theoretical calculations to predict the behavior of these compounds (He, Yang, Hou, Teng, & Wang, 2014). These studies are fundamental for developing new materials and drugs with tailored properties.